Cas no 52454-63-4 (2-thiazol-5-ylacetic acid)

2-Thiazol-5-ylacetic acid is a heterocyclic carboxylic acid derivative featuring a thiazole ring core with an acetic acid substituent at the 5-position. This compound is of interest in pharmaceutical and agrochemical research due to its versatile reactivity, serving as a key intermediate in the synthesis of biologically active molecules. The thiazole moiety imparts electron-rich properties, enhancing its utility in metal-catalyzed cross-coupling reactions and nucleophilic substitutions. Its carboxylic acid functionality allows for further derivatization, enabling the formation of amides, esters, or other conjugates. The compound’s structural features make it valuable for developing novel therapeutics, particularly in antimicrobial and anti-inflammatory applications. High purity grades are available for precision research needs.
2-thiazol-5-ylacetic acid structure
2-thiazol-5-ylacetic acid structure
Product Name:2-thiazol-5-ylacetic acid
CAS No:52454-63-4
MF:C5H5NO2S
MW:143.163699865341
MDL:MFCD08273036
CID:875093
PubChem ID:349439
Update Time:2025-05-21

2-thiazol-5-ylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(Thiazol-5-yl)acetic acid
    • 1,3-thiazol-5-ylacetic acid
    • 2-(1,3-thiazol-5-yl)acetic acid
    • 5-Thiazoleacetic acid
    • thiazol-5-yl-acetic acid
    • Thiazol-5-yl-essigsaeure
    • 2-thiazol-5-ylacetic acid
    • MDL： MFCD08273036
    • Inchi： 1S/C5H5NO2S/c7-5(8)1-4-2-6-3-9-4/h2-3H,1H2,(H,7,8)
    • InChI Key： KOQNISNMBYPFKQ-UHFFFAOYSA-N
    • SMILES： S1C=NC=C1CC(=O)O

Computed Properties

  • Exact Mass: 143.00400
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 78.43000
  • LogP: 0.77020

2-thiazol-5-ylacetic acid Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

2-thiazol-5-ylacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB485289-250 mg
2-(Thiazol-5-yl)acetic acid
 52454-63-4
250MG
 €833.10 2023-04-20
Chemenu
CM189607-1g
1,3-Thiazol-5-ylacetic acid
 52454-63-4 95%
1g
 $693 2024-07-15
Chemenu
CM189607-250mg
1,3-Thiazol-5-ylacetic acid
 52454-63-4 95%
250mg
 $439 2021-08-05
Chemenu
CM189607-1g
1,3-Thiazol-5-ylacetic acid
 52454-63-4 95%
1g
 $1043 2021-08-05
TRC
B703623-10mg
2-(1,3-thiazol-5-yl)acetic acid
 52454-63-4
10mg
 $ 50.00 2022-06-06
TRC
B703623-50mg
2-(1,3-thiazol-5-yl)acetic acid
 52454-63-4
50mg
 $ 210.00 2022-06-06
TRC
B703623-100mg
2-(1,3-thiazol-5-yl)acetic acid
 52454-63-4
100mg
 $ 295.00 2022-06-06
Alichem
A059005910-250mg
2-(Thiazol-5-yl)acetic acid
 52454-63-4 95%
250mg
 $488.80 2023-09-01
Alichem
A059005910-1g
2-(Thiazol-5-yl)acetic acid
 52454-63-4 95%
1g
 $1103.85 2023-09-01
Enamine
EN300-100763-0.05g
2-(1,3-thiazol-5-yl)acetic acid
 52454-63-4 95.0%
0.05g
 $209.0 2025-02-21

2-thiazol-5-ylacetic acid Related Literature

Related Categories

52454-63-4 (2-thiazol-5-ylacetic acid) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.